Cas no 1805051-34-6 (Ethyl 6-cyano-2-fluoro-3-methylbenzoate)

• Product Name: Ethyl 6-cyano-2-fluoro-3-methylbenzoate
• CAS No: 1805051-34-6
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• CID: 5006207
• Update Time: 2025-06-25

Ethyl 6-cyano-2-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-fluoro-3-methylbenzoate

• Inchi： 1S/C11H10FNO2/c1-3-15-11(14)9-8(6-13)5-4-7(2)10(9)12/h4-5H,3H2,1-2H3
• InChI Key： ZLQQRNRFUDUGGV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2-fluoro-3-methylbenzoate

Ethyl 6-Cyano-2-Fluoro-3-Methylbenzoate (CAS No. 1805051-34-6): A Comprehensive Overview

Ethyl 6-cyano-2-fluoro-3-methylbenzoate (CAS No. 1805051-34-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure featuring a benzoate ester group, has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of Ethyl 6-cyano-2-fluoro-3-methylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Advanced methodologies, such as Suzuki-Miyaura coupling and Stille coupling reactions, have been employed to enhance the efficiency and scalability of its production. These techniques not only improve yield but also ensure high purity, which is critical for its use in sensitive applications like drug discovery.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of Ethyl 6-cyano-2-fluoro-3-methylbenzoate exhibit potent inhibitory activity against tyrosine kinases, making them strong candidates for anti-cancer therapies.

In addition to its therapeutic potential, Ethyl 6-cyano-2-fluoro-3-methylbenzoate has also found utility in the development of advanced materials. Its ability to form stable ester linkages makes it an attractive component in polymer synthesis and surface modification techniques. Scientists at the University of California have utilized this compound to create biocompatible polymers with tailored mechanical properties, opening new avenues for biomedical applications such as tissue engineering and drug delivery systems.

The environmental impact of Ethyl 6-cyano-2-fluoro-3-methylbenzoate has also been a topic of interest. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health.

From a manufacturing perspective, the production of Ethyl 6-cyano-2-fluoro-3-methylbenzoate has been optimized through green chemistry principles. The adoption of catalytic asymmetric synthesis and solvent-free reaction conditions has significantly reduced waste generation and energy consumption during the manufacturing process. These advancements align with global efforts to promote sustainable chemical production practices.

In conclusion, Ethyl 6-cyano-2-fluoro-3-methylbenzoate (CAS No. 1805051-34-6) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across multiple disciplines underscore its importance as a valuable building block in contemporary science and technology.